Cas no 2174001-64-8 (potassium 5-amino-1,3,4-oxadiazole-2-carboxylate)

• Product Name: potassium 5-amino-1,3,4-oxadiazole-2-carboxylate
• CAS No: 2174001-64-8
• MF: C₃H₄KN₃O₃
• MW: 169.180460929871
• CID: 5164525
• PubChem ID: 137951719
• Update Time: 2025-07-21

potassium 5-amino-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• potassium 5-amino-1,3,4-oxadiazole-2-carboxylate

• Inchi： 1S/C3H3N3O3.K.H/c4-3-6-5-1(9-3)2(7)8;;/h(H2,4,6)(H,7,8);;
• InChI Key： CSUGNOPOSXGESN-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(N)O1)(=O)O.[KH]

Additional information on potassium 5-amino-1,3,4-oxadiazole-2-carboxylate

Comprehensive Overview of Potassium 5-Amino-1,3,4-Oxadiazole-2-Carboxylate (CAS No. 2174001-64-8)

Potassium 5-amino-1,3,4-oxadiazole-2-carboxylate (CAS No. 2174001-64-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. Researchers and industry professionals are increasingly exploring its utility in drug discovery, catalysis, and as a building block for advanced materials.

The molecular structure of potassium 5-amino-1,3,4-oxadiazole-2-carboxylate features a five-membered oxadiazole ring with an amino group and a carboxylate moiety, which is stabilized by the potassium ion. This combination of functional groups makes it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of novel antimicrobial agents and anticancer compounds, aligning with the growing demand for innovative therapeutic solutions in the post-pandemic era.

In the context of green chemistry and sustainable synthesis, CAS No. 2174001-64-8 has emerged as a candidate for eco-friendly catalytic processes. Its water-soluble potassium salt form enhances its applicability in aqueous-phase reactions, reducing the need for hazardous organic solvents. This aligns with the global shift toward environmentally benign manufacturing practices, a topic frequently searched by professionals in the chemical and pharmaceutical industries.

Another area of interest is the compound's potential in agrochemical innovation. With the rising demand for crop protection solutions that minimize environmental impact, 5-amino-1,3,4-oxadiazole-2-carboxylate derivatives are being investigated for their herbicidal and fungicidal properties. This resonates with current trends in precision agriculture and sustainable farming, which dominate search queries among agronomists and researchers.

From a technical perspective, the synthesis and characterization of potassium 5-amino-1,3,4-oxadiazole-2-carboxylate require advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and consistency, critical for its use in sensitive applications like drug formulation. The compound's stability under various pH conditions and thermal profiles is also a subject of ongoing research, addressing common queries about its handling and storage.

In material science, the oxadiazole core of this compound has shown promise in the design of organic electronic materials, including light-emitting diodes (LEDs) and photovoltaic cells. This connects to the booming interest in renewable energy technologies and smart materials, frequently searched topics in engineering and scientific communities. Its ability to participate in coordination chemistry further expands its utility in creating metal-organic frameworks (MOFs) with tailored properties.

To summarize, potassium 5-amino-1,3,4-oxadiazole-2-carboxylate (CAS No. 2174001-64-8) represents a multifaceted compound with broad applicability across cutting-edge industries. Its relevance to drug development, sustainable chemistry, and advanced materials positions it as a key subject of modern scientific inquiry. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in health, agriculture, and technology.